Cas no 1806981-84-9 (6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol)

6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol is a fluorinated pyridine derivative with a cyano and difluoromethyl substitution pattern, offering unique reactivity and stability for advanced synthetic applications. The presence of both fluorine and difluoromethyl groups enhances its electron-withdrawing properties, making it valuable in the development of agrochemicals and pharmaceuticals. The hydroxymethyl group at the 2-position provides a versatile handle for further functionalization. This compound’s structural features contribute to improved metabolic stability and bioavailability in active ingredients. Its high purity and well-defined molecular structure make it suitable for precision chemical synthesis and research in heterocyclic chemistry.

6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol structure

1806981-84-9 structure

Product Name:6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol

CAS No:1806981-84-9

MF:C₈H₅F₃N₂O

MW:202.133311986923

CID:4872005

Update Time:2025-05-24

6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol
- Inchi： 1S/C8H5F3N2O/c9-5-1-4(2-12)13-6(3-14)7(5)8(10)11/h1,8,14H,3H2
- InChI Key： DIMVUZZMMHDFLL-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)N=C(CO)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 0.8
Topological Polar Surface Area: 56.9

6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029047182-250mg	6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol	1806981-84-9	97%	250mg	$979.20	2022-03-31
Alichem	A029047182-500mg	6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol	1806981-84-9	97%	500mg	$1,695.20	2022-03-31
Alichem	A029047182-1g	6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol	1806981-84-9	97%	1g	$2,920.40	2022-03-31

6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol Related Literature

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Additional information on 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol

Comprehensive Overview of 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol (CAS No. 1806981-84-9)

The compound 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol (CAS No. 1806981-84-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a cyano group, difluoromethyl substitution, and a fluoropyridine backbone, makes it a versatile intermediate for synthesizing advanced bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel crop protection agents and small-molecule therapeutics.

One of the most compelling aspects of 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol is its role in addressing modern agricultural challenges, such as resistance management in pest control. With the growing demand for sustainable farming solutions, this compound's fluorinated pyridine core offers enhanced stability and bioactivity, aligning with trends in green chemistry and precision agriculture. Additionally, its cyano-functionalized moiety provides a reactive handle for further derivatization, enabling the creation of tailored molecules for specific targets.

In the pharmaceutical sector, CAS No. 1806981-84-9 is being investigated for its potential as a building block in drug discovery. The difluoromethyl group is known to improve metabolic stability and bioavailability, making it a valuable feature in the development of kinase inhibitors and central nervous system (CNS) drugs. Recent studies highlight its utility in fragment-based drug design, where its compact yet functionalized structure serves as a scaffold for optimizing ligand-receptor interactions.

From a synthetic chemistry perspective, the preparation of 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol involves multi-step protocols that emphasize regioselective fluorination and efficient cyanation. Advances in catalytic methodologies have streamlined its production, reducing waste and improving yields—a critical consideration for industrial-scale applications. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity and structural integrity.

Environmental and safety profiles of CAS No. 1806981-84-9 are also under scrutiny, particularly in light of evolving REACH regulations and EPA guidelines. Its low persistence in soil and water, combined with favorable toxicological data, positions it as a candidate for eco-friendly chemical innovation. Stakeholders in the fine chemicals market are closely monitoring these attributes to ensure compliance with global standards.

Looking ahead, the demand for 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-methanol is expected to rise, driven by its dual utility in agrochemicals and pharmaceuticals. As researchers unlock new synthetic routes and applications, this compound may play a pivotal role in addressing pressing challenges like food security and neglected diseases. Collaborative efforts between academia and industry will be key to maximizing its potential while adhering to sustainable development goals.